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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B1180284 Get Quote

Despite its identification as a natural product isolated from the plant genus Pogostemon, a

comprehensive review of scientific literature reveals a significant lack of detailed information on

epoxyparvinolide (CAS Number: 102227-61-2). While its existence is confirmed through

chemical databases and supplier listings, there is a notable absence of published research

detailing its synthesis, specific biological activities, mechanism of action, or any associated

quantitative data and experimental protocols.

Epoxyparvinolide is categorized as a natural product originating from Pogostemon, a genus

of flowering plants in the mint family, Lamiaceae.[1] Chemical supplier data indicates its

molecular formula is C15H22O3 and its molecular weight is 250.3 g/mol . However, beyond this

basic chemical information, the scientific record accessible through public databases is silent

on the compound's specific properties and potential applications.

Searches for its CAS number and chemical name in major scientific literature databases did not

yield any primary research articles or reviews dedicated to its study. General literature on the

chemical constituents of Pogostemon species describes the presence of various classes of

compounds, including terpenoids, flavonoids, and alkaloids, some of which exhibit biological

activities such as anti-inflammatory, antifungal, and antioxidant properties. However, these

reviews do not provide specific details on epoxyparvinolide.

Due to the absence of published data, it is not possible to provide a detailed technical guide on

epoxyparvinolide that would meet the core requirements of summarizing quantitative data,

providing experimental protocols, and creating visualizations of its biological pathways.
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For researchers interested in the broader class of compounds to which epoxyparvinolide may

belong, a substantial body of literature exists on epoxyquinoids. These are a diverse group of

natural products characterized by an epoxide and a quinone moiety. Many epoxyquinoids have

been isolated from various natural sources and have been shown to possess a range of

biological activities, including antibacterial, antifungal, and anticancer properties. A detailed

technical guide on a well-studied epoxyquinoid could be provided as an alternative, as there is

accessible information on their synthesis, biological evaluation, and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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